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Abstract

Glutathione Peroxidase 4 (GPX4) is a critical enzyme in the regulation of ferroptosis, a form of
iron-dependent programmed cell death characterized by the accumulation of lipid peroxides.
GPX4 acts to reduce these lipid hydroperoxides to non-toxic lipid alcohols, thereby protecting
cells from ferroptotic damage. GPX4 activator 2, also known as Compound C3, is a potent and
specific activator of GPX4. This small molecule has demonstrated significant potential in
inhibiting ferroptosis and exerting protective effects in models of cardiac injury. This technical
guide provides a comprehensive overview of the chemical structure, properties, and biological
activity of GPX4 activator 2, along with detailed experimental protocols and signaling pathway
diagrams to support further research and drug development efforts.

Chemical Structure and Properties

GPX4 activator 2 is a complex heterocyclic molecule with the formal name N-(2,4-
dimethoxyphenyl)-1-[5-(4-methyl-1-piperazinyl)-1,3,4-thiadiazol-2-yl]-1H-pyrrole-2-
methanamine. Its chemical identity and key physicochemical properties are summarized in the
tables below.

Table 1: Chemical Identification of GPX4 Activator 2
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Identifier Value
Compound Name GPX4 activator 2
Synonym Compound C3
CAS Number 950365-31-8[1]
Molecular Formula C20H26N602S[2]
Molecular Weight 414.5 g/mol [2]

N-(2,4-dimethoxyphenyl)-1-[5-(4-methyl-1-
Formal Name piperazinyl)-1,3,4-thiadiazol-2-yl]-1H-pyrrole-2-

methanamine[2]

COC(C=C10C)=CC=CINCC2=CC=CN2C3=N

SMILES
N=C(N4CCN(C)CC4)S3[2]
INChI=1S/C20H26N602S/c1-24-9-11-25(12-10-
e 24)19-22-23-20(29-19)26-8-4-5-15(26)14-21-17-
n

7-6-16(27-2)13-18(17)28-3/h4-8,13,21H,9-
12,14H2,1-3H3[2]

Table 2: Physicochemical Properties of GPX4 Activator 2

Property Value
Physical Form Solid[2]
- Sparingly soluble in Acetonitrile (0.1-1 mg/ml)
Solubility . .
[2]Sparingly soluble in DMSO (0.1-1 mg/ml)[2]
Storage Store at -20°C

Biological Activity and Mechanism of Action

GPX4 activator 2 is a direct activator of GPX4, the only known enzyme capable of reducing
phospholipid hydroperoxides within cellular membranes. By enhancing the enzymatic activity of
GPX4, this compound effectively mitigates lipid peroxidation, a key event in the ferroptosis
cascade.
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Inhibition of Ferroptosis

GPX4 activator 2 has been shown to be a potent inhibitor of ferroptosis. It directly binds to
GPX4 with a dissociation constant (Kd) of 0.426 uM.[2] In cellular assays, it effectively inhibits
erastin-induced ferroptosis in HT-1080 fibrosarcoma cells with a half-maximal effective
concentration (ECso) of 7.8 uM.[1][2] At a concentration of 10 uM, GPX4 activator 2 prevents
the erastin-induced accumulation of lipid peroxides in these cells.[2]

Table 3: In Vitro Biological Activity of GPX4 Activator 2

Parameter Cell Line Value
ECso (Ferroptosis Inhibition) HT-1080 7.8 uM[1][2]
Kd (Binding to GPX4) - 0.426 pM|[2]

Cardioprotective Effects

The ability of GPX4 activator 2 to inhibit ferroptosis translates to significant protective effects in
preclinical models of cardiac injury. In a mouse model of doxorubicin-induced myocardial injury,
administration of GPX4 activator 2 at a dose of 25 mg/kg resulted in a notable decrease in
serum and cardiac levels of malondialdehyde (MDA), a marker of lipid peroxidation.[2]
Furthermore, it reduced cardiac levels of aspartate aminotransferase (AST), an indicator of
heart muscle damage, and mitigated myocardial cell degeneration.[2]

Table 4: In Vivo Activity of GPX4 Activator 2 in a Doxorubicin-Induced Myocardial Injury Mouse
Model

Parameter Effect of GPX4 Activator 2 (25 mg/kg)
Serum Malondialdehyde (MDA) Decreased[?]

Cardiac Malondialdehyde (MDA) Decreased[2]

Cardiac Aspartate Aminotransferase (AST) Decreased[2]

Myocardial Cell Degeneration Reduced[2]
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Signaling Pathway

GPX4 plays a central role in the ferroptosis signaling pathway. The activation of GPX4 by
GPX4 activator 2 enhances the cellular defense against lipid peroxidation.

GPX4 Signaling in Ferroptosis Inhibition
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Caption: GPX4 Activator 2 enhances GPX4-mediated reduction of lipid peroxides, inhibiting
ferroptosis.

Experimental Protocols
Proposed Synthesis of GPX4 Activator 2

While a specific, detailed synthesis protocol for GPX4 activator 2 is not publicly available, a
plausible route can be proposed based on established synthetic methodologies for similar
heterocyclic compounds.
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Proposed Synthesis Workflow for GPX4 Activator 2

1-Methylpiperazine +
Thiosemicarbazide derivative

Cyclization

2-amino-5-(4-methylpiperazin-1-yl)

LS AR e 1H-pyrrole-2-carbaldehyde

Coupling

1-(5-(4-methylpiperazin-1-yl)-1,3,4-thiadiazol-2-yl)
-1H-pyrrole-2-carbaldehyde

2,4-dimethoxyaniline

GPX4 Activator 2
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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